Cas no 76267-74-8 (5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 76267-74-8
• Molecular Formula: C₅H₈N₄S
• Molecular Weight: 156.20882
• MDL: MFCD09971476
• CID: 538094
• PubChem ID: 13285617

5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
• 3-amino-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• SCHEMBL5155117
• AKOS022635538
• 4-allyl-5-amino-4H-1,2,4-triazole-3-thiol
• BDA26774
• 76267-74-8
• DTXSID00534754
• 5-Amino-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• EN300-31392

• MDL： MFCD09971476
• InChIKey： MLHZAGAUQAYUHA-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8N4S/c1-2-3-9-4(6)7-8-5(9)10/h2H,1,3H2,(H2,6,7)(H,8,10)
• SMILES： C=CCN1C(=NNC1=S)N

Computed Properties

• Exact Mass: 156.04696745g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.04696745g/mol
• Heavy Atom Count: 10
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 85.7Ų